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Compound of Interest

1-(4-Bromophenyl)-1-
Compound Name:
phenylethanol

Cat. No. B107916

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides an in-depth look at the physicochemical properties and
synthetic pathways related to brominated phenyl-ethanol compounds. Due to the limited
availability of experimental data for 1-(4-Bromophenyl)-1-phenylethanol, this document
focuses on the closely related and well-characterized compound, 1-(4-Bromophenyl)ethanol,
while also outlining a viable synthetic route for the former.

Physicochemical Data of 1-(4-Bromophenyl)ethanol

Quantitative data for 1-(4-Bromophenyl)ethanol, a structurally similar secondary alcohol, is
summarized below. It is crucial to note that these values are for a related compound and
should be used as an estimation pending experimental verification for 1-(4-Bromophenyl)-1-
phenylethanol.
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Property Value Conditions
Melting Point 36-38 °C Literature
Boiling Point 119-121 °C 7 mm Hg
253.3°C 760 mmHg

Density 1.46 g/mL at 25 °C

Experimental Protocols for Physicochemical
Characterization

The following are detailed methodologies for the experimental determination of melting and
boiling points, crucial for the characterization of synthesized compounds like 1-(4-
Bromophenyl)-1-phenylethanol.

Melting Point Determination (Capillary Method)

The melting point of a solid can be determined with high precision using a capillary tube
method, often employing a Thiele tube or a modern melting point apparatus.[1][2][3]

Apparatus:

e Glass capillary tubes (sealed at one end)

Thiele tube or a commercial melting point apparatus (e.g., Mel-Temp)

Heating oil (e.g., mineral oil or silicone oil) for Thiele tube

Thermometer

Sample of the compound, finely powdered
Procedure:

o Sample Preparation: A small amount of the dry, powdered compound is introduced into the
open end of a capillary tube. The tube is then tapped gently or dropped through a larger tube
to pack the sample tightly into the sealed end, to a height of about 2-3 mm.[2]
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Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer using a
small rubber band or wire, ensuring the sample is level with the thermometer bulb. This
assembly is then inserted into the Thiele tube containing heating oil, with the oil level above
the sample but below the top of the capillary.[2][3][4]

Heating: The side arm of the Thiele tube is heated gently with a Bunsen burner. The tube's
design promotes convection currents, ensuring uniform temperature distribution throughout
the oil.[1][4] The heating rate should be slow, approximately 1-2 °C per minute, as the
melting point is approached to ensure thermal equilibrium.[1]

Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
has liquefied is the end of the range. A narrow melting range (typically 0.5-2 °C) is indicative
of a pure compound.[1]

Boiling Point Determination (Microscale Capillary
Method)

For small quantities of a liquid, the boiling point can be accurately determined using a

microscale method.[5][6]

Apparatus:

Small test tube or Durham tube

Capillary tube (sealed at one end)
Thermometer

Thiele tube or other heating bath apparatus

Rubber band or wire

Procedure:

Sample Preparation: A small amount of the liquid sample (approximately 0.5 mL) is placed
into a small test tube. A capillary tube, sealed at one end, is placed inside the test tube with
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its open end downwards.[7]

o Apparatus Setup: The test tube assembly is attached to a thermometer, with the bottom of
the test tube level with the thermometer bulb. This is then placed in a heating bath, such as a
Thiele tube.[7]

o Heating: The heating bath is heated gradually. As the temperature rises, the air trapped in
the capillary tube will expand and exit as a slow stream of bubbles.

o Observation and Recording: Heating is continued until a rapid and continuous stream of
bubbles emerges from the capillary tube. At this point, the heating is stopped. The liquid will
begin to cool, and the stream of bubbles will slow down. The boiling point is the temperature
at which the bubbling ceases and the liquid is drawn into the capillary tube.[7][8] This occurs
when the vapor pressure of the liquid equals the atmospheric pressure.[6]

Synthesis of 1-(4-Bromophenyl)-1-phenylethanol

While extensive research on 1-(4-Bromophenyl)-1-phenylethanol is not widely published, its
synthesis can be reliably achieved through a Grignard reaction. This method is a cornerstone
of organic chemistry for forming carbon-carbon bonds.

The logical workflow for this synthesis involves the reaction of a Grignard reagent with a
suitable ketone. There are two primary pathways:

o Reaction of phenylmagnesium bromide with 4-bromoacetophenone.
e Reaction of 4-bromophenylmagnesium bromide with acetophenone.

The following diagram illustrates the first pathway.
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Grignard Reagent Preparation
Bromobenzene Magnesium Turnings Anhydrous Diethyl Ether (Solvent)
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pathway for 1-(4-Bromophenyl)-1-phenylethanol via Grignard reaction.

This technical guide provides foundational data and methodologies for professionals working

with brominated phenyl-ethanol derivatives. The outlined protocols for determining melting and

boiling points are standard, reliable methods for characterizing these and other novel

compounds. The provided synthetic workflow offers a clear and logical path for the preparation

of 1-(4-Bromophenyl)-1-phenylethanol, a compound of interest for further research and

development.

Need Custom Synthesis?

BenchChem offers

custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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